N-(4-bromopyridin-2-yl)-N-methylcyclopropanecarboxamide

• IUPAC Name: N-(4-bromopyridin-2-yl)-N-methylcyclopropanecarboxamide
• InChI: InChI=1S/C10H11BrN2O/c1-13(10(14)7-2-3-7)9-6-8(11)4-5-12-9/h4-7H,2-3H2,1H3
• InChI Key: WWGLBGGANGINNK-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=NC=CC(=C1)Br)C(=O)C2CC2
• Molecular Formula: C10H11BrN2O
• Molecular Weight: 255.11 g/mol

Description

N-(4-bromopyridin-2-yl)-N-methylcyclopropanecarboxamide, also known as BPC, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BPC is a cyclopropane derivative that has been synthesized using various methods. In

Mechanism of Action

N-(4-bromopyridin-2-yl)-N-methylcyclopropanecarboxamide is believed to exert its effects by modulating ion channels and receptors. It has been shown to activate TRPV1 channels, leading to the release of neurotransmitters such as substance P and glutamate. N-(4-bromopyridin-2-yl)-N-methylcyclopropanecarboxamide has also been found to bind to the CB1 receptor, leading to the activation of downstream signaling pathways.
Biochemical and Physiological Effects:
N-(4-bromopyridin-2-yl)-N-methylcyclopropanecarboxamide has been shown to have various biochemical and physiological effects. It has been found to induce analgesia in animal models of pain, as well as to reduce inflammation and oxidative stress. N-(4-bromopyridin-2-yl)-N-methylcyclopropanecarboxamide has also been shown to have anxiolytic and antidepressant effects, possibly due to its modulation of the CB1 receptor.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-bromopyridin-2-yl)-N-methylcyclopropanecarboxamide in lab experiments is its high purity and stability. It has also been found to have low toxicity in animal models. However, one limitation is that its mechanism of action is not fully understood, and further research is needed to elucidate its effects on ion channels and receptors.

Future Directions

There are several future directions for the study of N-(4-bromopyridin-2-yl)-N-methylcyclopropanecarboxamide. One area of interest is its potential as a therapeutic agent for pain and inflammation. N-(4-bromopyridin-2-yl)-N-methylcyclopropanecarboxamide may also have applications in the treatment of anxiety and depression. Further research is needed to fully understand its mechanism of action and to develop more potent and selective analogs of N-(4-bromopyridin-2-yl)-N-methylcyclopropanecarboxamide. Additionally, the development of new synthetic methods for N-(4-bromopyridin-2-yl)-N-methylcyclopropanecarboxamide could lead to more efficient and cost-effective production.

Synthesis Methods

N-(4-bromopyridin-2-yl)-N-methylcyclopropanecarboxamide can be synthesized using a variety of methods, including the reaction of 4-bromopyridine-2-carboxylic acid with cyclopropanecarbonyl chloride in the presence of a base. Another method involves the reaction of 2-bromo-4-chloropyridine with cyclopropanecarboxylic acid in the presence of a base. These methods have been optimized to achieve high yields and purity of N-(4-bromopyridin-2-yl)-N-methylcyclopropanecarboxamide.

Scientific Research Applications

N-(4-bromopyridin-2-yl)-N-methylcyclopropanecarboxamide has been used in various scientific research applications, including the study of ion channels, receptors, and enzymes. It has been found to modulate the activity of certain ion channels, such as the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain sensation. N-(4-bromopyridin-2-yl)-N-methylcyclopropanecarboxamide has also been shown to bind to the cannabinoid receptor CB1, which is involved in the regulation of appetite, pain, and mood.